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Compound of Interest

2-(Methylsulfonyl)benzenesulfonyl
Compound Name:
chloride

cat. No.: B1586236

This document provides essential safety and logistical information for the proper handling and
disposal of 2-(Methylsulfonyl)benzenesulfonyl chloride (CAS No. 89265-35-0). Tailored for
researchers, scientists, and drug development professionals, this guide emphasizes procedural
steps grounded in chemical reactivity and established safety protocols to ensure personnel
safety and environmental compliance.

Core Hazard Assessment and Chemical Profile

2-(Methylsulfonyl)benzenesulfonyl chloride is a corrosive, water-reactive organic solid[1]. Its
primary hazard stems from the high reactivity of the sulfonyl chloride functional group.
Understanding this reactivity is crucial for safe handling and disposal.

Causality of Hazards: The sulfonyl chloride moiety is a potent electrophile. It reacts readily with
nucleophiles, including water, alcohols, and amines[2]. Upon contact with water or moisture, it
undergoes vigorous hydrolysis to form the corresponding sulfonic acids and hydrochloric
acid[3][4]. This reaction is exothermic and can generate corrosive acidic fumes, posing
significant inhalation and contact risks[5]. Therefore, all handling and disposal procedures are
designed to control this reactivity.
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Chemical Property

Identifier/Value

Chemical Name

2-(Methylsulfonyl)benzenesulfonyl chloride

CAS Number

89265-35-0[1]

Molecular Formula

C7H7Cl04S2[1]

Molecular Weight

254.7 g/mol [1]

Primary Hazards

H314: Causes severe skin burns and eye
damage[1][6].

Transport Classification

CORROSIVE SOLID, ACIDIC, ORGANIC,
N.O.S.[1]

Incompatibilities

Water, strong bases, alcohols, amines, strong

oxidizing agents[5][7].

Mandatory Personal Protective Equipment (PPE)

Due to the severe corrosive nature and reactivity of this compound, a comprehensive PPE

ensemble is mandatory for all handling and disposal operations[8]. PPE is the final barrier of

protection and must be used in conjunction with engineering controls like a chemical fume

hood[9].

o Hand Protection: Double-gloving with chemical-resistant gloves (e.g., nitrile or neoprene) is

required. Inspect gloves for any signs of degradation before use[5][10].

o Eye and Face Protection: Chemical safety goggles and a full-face shield must be worn to

protect against splashes during transfer and neutralization[5][9].

» Skin and Body Protection: A chemical-resistant lab coat or apron over full-length clothing is

necessary. Ensure footwear completely covers the foot; open-toed shoes are prohibited[11].

o Respiratory Protection: All manipulations must be performed in a certified chemical fume

hood. For spill response or situations with potential for significant aerosol generation, a full-

face respirator with an acid gas cartridge is essential[5].

© 2025 BenchChem. All rights reserved.

2/5 Tech Support


https://wap.guidechem.com/msds/89265-35-0.html
https://wap.guidechem.com/msds/89265-35-0.html
https://wap.guidechem.com/msds/89265-35-0.html
https://wap.guidechem.com/msds/89265-35-0.html
https://www.chemicalbook.com/msds/2-methylsulfonyl-benzenesulfonyl-chloride.pdf
https://wap.guidechem.com/msds/89265-35-0.html
https://www.nbinno.com/article/other-organic-chemicals/safety-first-handling-sulfuryl-chloride-in-industrial-settings-uf
https://pim-resources.coleparmer.com/sds/97392.pdf
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_Methanesulfonyl_Chloride.pdf
https://www.pppmag.com/documents/V3N9/2-6.pdf
https://www.nbinno.com/article/other-organic-chemicals/safety-first-handling-sulfuryl-chloride-in-industrial-settings-uf
https://file.ambeed.com/static/upload/prosds/am/1087/SDS-A1086372.pdf
https://www.nbinno.com/article/other-organic-chemicals/safety-first-handling-sulfuryl-chloride-in-industrial-settings-uf
https://www.pppmag.com/documents/V3N9/2-6.pdf
https://www.bernardoecenarro.com/en/besa-lab/recommended-ppe-to-handle-chemicals/
https://www.nbinno.com/article/other-organic-chemicals/safety-first-handling-sulfuryl-chloride-in-industrial-settings-uf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1586236?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE oty Operatng Gui

Check Availability & Pricing

Must Wear Must Wear Must Wear Must Wear Must Wear

Requ1red PPE Ensemble

Resplratory Protection Face & Eye Protection Body Protection Hand Protection Foot Protection
(Chemical Fume Hood) (Goggles & Face Shield) (Lab Coat / Apron) (Double Nitrile/Neoprene Gloves) (Closed-toe Shoes)

Assess Waste:
2-(Methylsulfonyl)benzenesulfonyl chloride

:

Is this a small residual quantity
(e.g., from rinsing glassware)?

Follow Protocol 4: Follow Protocol 5:
Neutralization of Residuals Bulk Waste Disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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